Cas no 2320472-88-4 (N'-(2-cyanophenyl)-N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methylethanediamide)

• Product Name: N'-(2-cyanophenyl)-N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methylethanediamide
• CAS No: 2320472-88-4
• MF: C₁₈H₁₇N₃O₄
• MW: 339.345284223557
• CID: 5339865
• Update Time: 2025-10-28

N'-(2-cyanophenyl)-N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N1-(2-cyanophenyl)-N2-((4-hydroxy-4,5,6,7-tetrahydrobenzofuran-4-yl)methyl)oxalamide
• N'-(2-cyanophenyl)-N-[(4-hydroxy-6,7-dihydro-5H-1-benzofuran-4-yl)methyl]oxamide
• N'-(2-cyanophenyl)-N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methylethanediamide

• Inchi： 1S/C18H17N3O4/c19-10-12-4-1-2-5-14(12)21-17(23)16(22)20-11-18(24)8-3-6-15-13(18)7-9-25-15/h1-2,4-5,7,9,24H,3,6,8,11H2,(H,20,22)(H,21,23)
• InChI Key： GBSQBJZRXWDGBL-UHFFFAOYSA-N
• SMILES： OC1(CNC(C(NC2C=CC=CC=2C#N)=O)=O)C2C=COC=2CCC1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 572
• XLogP3: 1.6
• Topological Polar Surface Area: 115

Additional information on N'-(2-cyanophenyl)-N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methylethanediamide

Introduction to N'-(2-cyanophenyl)-N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methylethanediamide and Its Applications in Modern Chemical Biology

N'-(2-cyanophenyl)-N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methylethanediamide, a compound with the CAS number 2320472-88-4, represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug development and therapeutic interventions.

The molecular framework of N'-(2-cyanophenyl)-N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methylethanediamide incorporates several key functional groups that contribute to its unique chemical properties. The presence of a 2-cyanophenyl moiety and a 4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl substituent plays a crucial role in its biological activity. These components are not only essential for the compound's interaction with biological targets but also contribute to its stability and bioavailability.

In recent years, there has been a growing interest in the development of novel compounds that can modulate biological pathways associated with various diseases. N'-(2-cyanophenyl)-N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methylethanediamide has emerged as a promising candidate in this context. Its ability to interact with specific enzymes and receptors has been explored in several preclinical studies, suggesting its potential as an inhibitor or activator of key metabolic pathways.

One of the most compelling aspects of this compound is its structural diversity, which allows for extensive modifications to optimize its pharmacological properties. The combination of the 2-cyanophenyl group and the 4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl moiety provides a versatile platform for further chemical synthesis and derivatization. This flexibility has enabled researchers to design analogs with enhanced efficacy and reduced side effects.

The pharmacokinetic profile of N'-(2-cyanophenyl)-N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methylethanediamide has been thoroughly investigated in various animal models. Studies have demonstrated its favorable absorption, distribution, metabolism, and excretion (ADME) properties. These findings are crucial for understanding how the compound behaves within the body and for predicting its potential therapeutic effects.

Recent advancements in computational chemistry have further enhanced the understanding of the interactions between N'-(2-cyanophenyl)-N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methylethanediamide and biological targets. Molecular docking simulations have revealed that this compound can bind effectively to several key enzymes involved in disease pathways. This computational evidence supports the experimental findings and provides valuable insights for future drug design strategies.

The synthesis of N'-(2-cyanophenyl)-N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methylethanediamide involves a multi-step process that requires precise control over reaction conditions. The use of advanced synthetic techniques has enabled researchers to achieve high yields and purity levels. This aspect is critical for ensuring that the final product meets the stringent requirements for pharmaceutical applications.

In conclusion, N'-(2-cyanophenyl)-N-(4-hydroxy-4,5,6,7-tetrahydro-1-benzofuran-4-yl)methylethanediamide represents a significant contribution to the field of chemical biology. Its unique molecular structure and favorable pharmacological properties make it a promising candidate for further research and development. As our understanding of biological pathways continues to evolve，this compound is poised to play a vital role in the discovery of novel therapeutic agents.